Cas no 62601-06-3 (Sodium Propionate-13C)

• Product Name: Sodium Propionate-13C
• CAS No: 62601-06-3
• MF: C₃H₅NaO₂
• MW: 97.0530269145966
• CID: 502650
• PubChem ID: 24856888
• Update Time: 2025-07-23

Sodium Propionate-13C Chemical and Physical Properties

Names and Identifiers

• Propanoic-1-13C acid,sodium salt (9CI)
• SODIUM PROPIONATE- 1-13C
• sodium propanoate
• SODIUM PROPIONATE (1-13C, 99%) MICROBIOLOGICAL/PYROGEN TESTED
• Propanoic-1-13c acid,sodium salt(9ci)
• 62601-06-3
• Sodium propionate-1-13C
• Sodium (1-~13~C)propanoate
• Propanoic-13C sodium
• DTXSID30635425
• HY-B1773AS
• Propanoic-13C (sodium)
• Sodium propionate-1-13C, 99 atom % 13C
• DA-77093
• CP pound masculine98% pound not99 atom % 13C
• CS-0514293
• Sodium;(113C)propanoate
• Sodium Propionate-13C

• MDL： MFCD00002758
• Inchi： 1S/C3H6O2.Na/c1-2-3(4)5;/h2H2,1H3,(H,4,5);/q;+1/p-1/i3+1;
• InChI Key： JXKPEJDQGNYQSM-FJUFCODESA-M
• SMILES： [Na+].[O-][13C](CC)=O

Computed Properties

• Exact Mass: 97.02207852g/mol
• Monoisotopic Mass: 97.02207852g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 44.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• Color/Form: Not available
• Density: Not available
• Melting Point: 285-286 °C (lit.)
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: Not available
• Vapor Pressure: Not available

Sodium Propionate-13C Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H312
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 21
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Risk Phrases：21-36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Sodium Propionate-13C

Research Brief on Sodium Propionate-13C (62601-06-3) in Chemical Biology and Pharmaceutical Applications

Sodium Propionate-13C (CAS: 62601-06-3) is a stable isotope-labeled compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, which features a carbon-13 labeled propionate group, serves as a critical tool in metabolic studies, drug development, and analytical chemistry. Recent advancements in isotope labeling techniques have further enhanced its utility, making it indispensable for tracing metabolic pathways and understanding biochemical mechanisms at a molecular level.

The primary application of Sodium Propionate-13C lies in its role as a tracer in metabolic flux analysis. Researchers utilize this compound to investigate the propionate metabolism in various biological systems, including microbial communities and mammalian cells. A 2023 study published in the Journal of Biological Chemistry demonstrated its efficacy in elucidating the metabolic pathways of gut microbiota, providing insights into the microbiome's role in human health and disease. The study highlighted the compound's stability and high isotopic purity, which are essential for accurate metabolic profiling.

In pharmaceutical research, Sodium Propionate-13C has been employed in the development of novel therapeutic agents. For instance, a recent study in ACS Medicinal Chemistry Letters utilized this compound to explore the metabolic fate of propionate-based prodrugs. The findings revealed that the labeled propionate moiety could be effectively tracked in vivo, enabling researchers to optimize drug formulations and improve bioavailability. This underscores the compound's potential in advancing precision medicine and personalized therapeutics.

Analytical chemistry has also benefited from the use of Sodium Propionate-13C, particularly in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). Its distinct isotopic signature allows for precise quantification and identification of metabolic intermediates. A 2022 publication in Analytical Chemistry showcased its application in developing a high-throughput MS-based assay for detecting propionate-derived metabolites in clinical samples. This innovation has significant implications for diagnosing metabolic disorders and monitoring therapeutic interventions.

Despite its widespread use, challenges remain in the synthesis and scalability of Sodium Propionate-13C. Recent efforts have focused on optimizing production methods to meet the growing demand for high-purity labeled compounds. A 2023 review in Organic Process Research & Development discussed advancements in enzymatic and chemical synthesis techniques, highlighting improvements in yield and cost-efficiency. These developments are expected to further expand the compound's applications in research and industry.

In conclusion, Sodium Propionate-13C (62601-06-3) continues to play a pivotal role in advancing research across chemical biology, pharmaceuticals, and analytical chemistry. Its ability to provide precise metabolic insights and support drug development underscores its value as a research tool. Future studies are likely to explore its applications in emerging fields such as synthetic biology and nanomedicine, further solidifying its importance in scientific discovery.